3-oxo-3-(N'-propionylhydrazino)-propionic acid ethyl ester

• Molecular Formula: C8H14N2O4
• Molecular Weight: 202.21 g/mol
• IUPAC Name: ethyl 3-oxo-3-(2-propanoylhydrazinyl)propanoate
• InChI: InChI=1S/C8H14N2O4/c1-3-6(11)9-10-7(12)5-8(13)14-4-2/h3-5H2,1-2H3,(H,9,11)(H,10,12)
• InChI Key: WJHMOFQXZFKTSE-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NNC(=O)CC(=O)OCC

Description

3-oxo-3-(N'-propionylhydrazino)-propionic acid ethyl ester is a useful research compound. Its molecular formula is C8H14N2O4 and its molecular weight is 202.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of hydrazinocarbonylacetic acid ethyl ester (1.0 g, 6.84 mmol) and diisopropypethylamine (1.77 g, 13.69 mmol) in THF (7 mL) is added a solution of propionyl chloride (633 mg, 6.84 mmol) in THF (2 mL) dropwise and the mixture is stirred at room temperature for 18 hours. The mixture is poured into ethyl acetate and is washed with aqueous 1M HCl and brine. The organic phase is dried over magnesium sulfate and the solvent is removed under reduced pressure to furnish 3-oxo-3-(N′-propionylhydrazino)-propionic acid ethyl ester. 1H-NMR (400 MHz, CDCl3); δ ppm 1.21 (t, 3H), 1.30 (t, 3H), 2.31 (q, 2H), 3.43 (s, 2H), 4.23 (q, 2H), 8.27 (s, 1H), 9.63 (s, 1H).